N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine

• IUPAC Name: 4-(2,4-dichlorophenyl)-N-pyridin-3-yl-1,3-thiazol-2-amine
• InChI: InChI=1S/C14H9Cl2N3S/c15-9-3-4-11(12(16)6-9)13-8-20-14(19-13)18-10-2-1-5-17-7-10/h1-8H,(H,18,19)
• InChI Key: RGPOXLLVRQCAPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC2=NC(=CS2)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C14H9Cl2N3S
• Molecular Weight: 322.2 g/mol

Description

N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine, also known as DTT, is a compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the thiazole family of compounds, which are known for their diverse range of biological activities.

Mechanism of Action

The mechanism of action of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine involves its ability to bind to the active site of PTPs and inhibit their activity. This inhibition occurs through the formation of a covalent bond between N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine and the catalytic cysteine residue of the PTP. This covalent bond prevents the PTP from carrying out its normal function, leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects
N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine has been shown to have a range of biochemical and physiological effects. In addition to its ability to inhibit PTPs, N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine has also been shown to inhibit other enzymes such as protein phosphatase 1 and protein tyrosine kinase. These effects can lead to downstream changes in cellular signaling pathways, which can have a range of physiological effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine for lab experiments is its high purity and availability. The synthesis of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine has been optimized to yield high purity and high yields, making it a readily available compound for scientific research. However, one limitation of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine is its potential toxicity. N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine has been shown to be toxic to certain cell lines at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine. One area of focus is the development of more selective inhibitors of PTPs. While N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine has shown promise as a PTP inhibitor, its selectivity is limited. Developing more selective inhibitors could lead to more targeted therapies for diseases such as cancer and autoimmune disorders. Another area of focus is the development of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine analogs with improved pharmacological properties. This could include compounds with increased potency, decreased toxicity, and improved bioavailability. Finally, the potential role of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine in regulating other cellular signaling pathways should be further explored, as this could lead to new insights into the biology of disease.

Synthesis Methods

The synthesis of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine involves the reaction of 2,4-dichlorophenyl isothiocyanate with 3-aminopyridine in the presence of a base such as potassium carbonate. The resulting product is then purified by column chromatography to obtain pure N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine. The synthesis of N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine has been optimized to yield high purity and high yields, making it a readily available compound for scientific research.

Scientific Research Applications

N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine has been extensively studied for its potential applications in scientific research. One of the main areas of focus has been its potential as an inhibitor of protein tyrosine phosphatases (PTPs). PTPs are a class of enzymes that play a critical role in regulating cellular signaling pathways. Dysregulation of PTP activity has been implicated in a range of diseases, including cancer, diabetes, and autoimmune disorders. N-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-pyridinamine has been shown to selectively inhibit certain PTPs, making it a potential therapeutic target for these diseases.